Cas no 17745-35-6 (3,9-Undecanedione)

• Product Name: 3,9-Undecanedione
• CAS No: 17745-35-6
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 1363554
• PubChem ID: 3560361
• Update Time: 2025-04-20

3,9-Undecanedione Chemical and Physical Properties

Names and Identifiers

• 3,9-Undecanedione
• AKOS024339721
• SCHEMBL6242321
• SCHEMBL1707003
• DTXSID001316327
• 17745-35-6

• Inchi： 1S/C11H20O2/c1-3-10(12)8-6-5-7-9-11(13)4-2/h3-9H2,1-2H3
• InChI Key： PUJPEAVDKOEVSR-UHFFFAOYSA-N
• SMILES： O=C(CC)CCCCCC(CC)=O

Computed Properties

• Exact Mass: 184.1464
• Monoisotopic Mass: 184.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones